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Compound of Interest

Compound Name: Ceramide C6-d7

Cat. No.: B15553872

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and environmental responsibility is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of Ceramide C6-d7, a deuterated analog of
C6 ceramide used in various biological studies. Adherence to these procedures is critical for
maintaining a safe laboratory environment and complying with regulatory standards.

Ceramide C6-d7 is often supplied in a methanol solution, which dictates the primary hazards
associated with its handling and disposal. Methanol is a highly flammable and toxic liquid.
Therefore, disposal procedures must mitigate the risks associated with this solvent.

Quantitative Data for Ceramide C6-d7 and Related
Compounds

The following table summarizes key data for Ceramide C6-d7 and its non-deuterated
counterpart, C6 Ceramide. This information is crucial for safe handling and storage.
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C6 Ceramide-d7 (in

Parameter C6 Ceramide (Solid)
Methanol)

CAS Number 2692624-22-7[1] 124753-97-5[2]

Molecular Formula C24H40D7NOs3 C24H47NO3[2][3]

Appearance Solution (in Methanol) Solid[4]

Storage Temperature -20°C -20°C[5]

Hazard Classification

Highly flammable liquid and

vapor, Toxic if swallowed, in

Not classified as hazardous in

contact with skin, or if inhaled.

solid form, though prudent to

Causes damage to the central

nervous system and visual

organs (due to Methanol

solvent).[6]

handle as hazardous chemical

waste.[4]

Step-by-Step Disposal Protocol for Ceramide C6-d7

in Methanol

The proper disposal of Ceramide C6-d7, particularly when in a methanol solution, must be

handled in strict accordance with local, state, and federal regulations. The following protocol

provides a general guideline for safe disposal.

Personal Protective Equipment (PPE)

Before handling Ceramide C6-d7 in methanol, ensure you are wearing the appropriate PPE:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat.

» Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.caymanchem.com/product/24826/c6-ceramide-d7-d18-1-d7-6-0
https://www.caymanchem.com/product/62525/c6-ceramide-d18-1-6-0
https://www.caymanchem.com/product/62525/c6-ceramide-d18-1-6-0
https://www.larodan.com/product/c6-ceramide/
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.usbio.net/biochemicals/C2777-74/C6-Ceramide-NHexanoyDsphingosine-NCaproylDsphingosine-Caproyl-Ceramide
https://cdn.caymanchem.com/cdn/msds/24826m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C4_Ceramide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15553872?utm_src=pdf-body
https://www.benchchem.com/product/b15553872?utm_src=pdf-body
https://www.benchchem.com/product/b15553872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Collection and Segregation

e Liquid Waste:

o Solutions containing Ceramide C6-d7 in methanol should be collected in a designated,
leak-proof hazardous waste container.

o The container must be compatible with flammable and toxic organic solvents.

o Do not mix this waste with other incompatible waste streams (e.g., aqueous waste,
halogenated solvents).

e Solid Waste:

o Any solid waste contaminated with the Ceramide C6-d7 solution (e.g., pipette tips, vials,
absorbent materials) should be collected in a separate, clearly labeled hazardous waste
container for solid chemical waste.

Waste Container Labeling

o All hazardous waste containers must be clearly and accurately labeled.
e The label should include:

The words "Hazardous Waste."

[¢]

The full chemical name: "Ceramide C6-d7 in Methanol."

[e]

o

The associated hazards (e.g., "Flammable," "Toxic").

The accumulation start date.

o

Waste Storage

o Store the hazardous waste container in a designated satellite accumulation area.
e This area should be secure, well-ventilated, and away from sources of ignition.

o Ensure the container is kept closed except when adding waste.
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Disposal Request and Documentation

e Once the waste container is full, or in accordance with your institution's guidelines, arrange
for pickup by your institution's Environmental Health and Safety (EHS) department or a
licensed chemical waste disposal contractor.

e Maintain accurate records of the waste generated, including the chemical name, quantity,
and date of disposal, as required by your institution and regulatory agencies.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ceramide C6-
d7.
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Start: Have Ceramide C6-d7 waste
Is the waste solid or liquid?

Solid Waste Liquid Waste
(e.g., contaminated labware) (e.g., unused solution)

Collect in a designated,
leak-proof, labeled liquid
hazardous waste container
for flammable organic solvents.

Collect in a designated,
labeled solid hazardous
waste container.

Store in a designated satellite
accumulation area.

Arrange for pickup by EHS
or licensed disposal contractor.

Complete waste disposal
documentation.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Ceramide C6-d7 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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